Cas no 61436-73-5 (Benzoicacid, 2-(2-propen-1-yl)-)
Benzoic acid, 2-(2-propen-1-yl)-, is a substituted aromatic carboxylic acid characterized by the presence of an allyl group at the 2-position of the benzoic acid framework. This structural modification imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of allyl-substituted aromatic compounds. Its dual functionality—carboxylic acid and allyl group—allows for diverse chemical transformations, including esterification, polymerization, and electrophilic additions. The compound is of interest in pharmaceutical and agrochemical research due to its potential as a precursor for bioactive molecules. Its stability under standard conditions ensures ease of handling in laboratory and industrial applications.
61436-73-5 structure
Product Name:Benzoicacid, 2-(2-propen-1-yl)-
CAS No:61436-73-5
MF:C10H10O2
MW:162.185203075409
MDL:MFCD01846083
CID:499698
PubChem ID:2752991
Update Time:2025-05-28
Benzoicacid, 2-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 2-(2-propen-1-yl)-
- 2-(2-Propenyl)benzoic acid
- 2-prop-2-enylbenzoic acid
- 2-(1H-1,2,4-TRIAZOL-1-YL)PYRIDIN-3-AMINE
- 2-(prop-2-en-1-yl)benzoic acid
- 2-(prop-2-enyl)benzoic acid
- 2-allylbenzoic acid
- Benzoicacid,2-(2-propen-1-yl)
- o-allylbenzoic acid
- FT-0725706
- CS-0029665
- AKOS004907968
- SCHEMBL89060
- DTXSID50372946
- MFCD01846083
- EN300-698393
- 2-(2-PROPENYL)BENZOICACID
- 61436-73-5
- PMXHYECRRNWMIM-UHFFFAOYSA-N
- 2-(2-Propen-1-yl)benzoic acid
- 2-Allylbenzoic acid, AldrichCPR
-
- MDL： MFCD01846083
- Inchi： 1S/C10H10O2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-4,6-7H,1,5H2,(H,11,12)
- InChI Key： PMXHYECRRNWMIM-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1CC=C)=O
Computed Properties
- Exact Mass: 162.06800
- Monoisotopic Mass: 162.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 1.108
- Boiling Point: 276.8°C at 760 mmHg
- Flash Point: 129.4°C
- Refractive Index: 1.556
- PSA: 37.30000
- LogP: 2.11330
Benzoicacid, 2-(2-propen-1-yl)- Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzoicacid, 2-(2-propen-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200758-1g |
2-(2-Propenyl)benzoic acid |
61436-73-5 | 97% | 1g |
￡297.00 | 2022-03-01 | |
| Fluorochem | 200758-2g |
2-(2-Propenyl)benzoic acid |
61436-73-5 | 97% | 2g |
￡453.00 | 2022-03-01 | |
| Fluorochem | 200758-5g |
2-(2-Propenyl)benzoic acid |
61436-73-5 | 97% | 5g |
￡1077.00 | 2022-03-01 | |
| Matrix Scientific | 086292-1g |
2-(2-Propenyl)benzoic acid, 97% |
61436-73-5 | 97% | 1g |
$403.00 | 2023-09-10 | |
| Matrix Scientific | 086292-2g |
2-(2-Propenyl)benzoic acid, 97% |
61436-73-5 | 97% | 2g |
$619.00 | 2023-09-10 | |
| Matrix Scientific | 086292-5g |
2-(2-Propenyl)benzoic acid, 97% |
61436-73-5 | 97% | 5g |
$1299.00 | 2023-09-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1100710-50mg |
2-(prop-2-en-1-yl)benzoic acid |
61436-73-5 | 95+% | 50mg |
￥2019.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1100710-100mg |
2-(prop-2-en-1-yl)benzoic acid |
61436-73-5 | 95+% | 100mg |
￥2991.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1100710-250mg |
2-(prop-2-en-1-yl)benzoic acid |
61436-73-5 | 95+% | 250mg |
￥4287.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1100710-500mg |
2-(prop-2-en-1-yl)benzoic acid |
61436-73-5 | 95+% | 500mg |
￥6300.00 | 2024-05-06 |
Benzoicacid, 2-(2-propen-1-yl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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